Cas no 56015-92-0 (5-(2-chlorophenyl)-1H-1,2,4-triazole)

• Product Name: 5-(2-chlorophenyl)-1H-1,2,4-triazole
• CAS No: 56015-92-0
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 380251
• PubChem ID: 7131177
• Update Time: 2025-11-02

5-(2-chlorophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,5-(2-chlorophenyl)-
• 5-(2-CHLOROPHENYL)-1H-1,2,4-TRIAZOLE
• AC1OFKUR
• AC1Q3HHF
• CTK5A4508
• MolPort-002-469-960
• SureCN1528053
• T5592559
• SCHEMBL1528053
• N2Z
• 3-(2-chlorophenyl)-4~{H}-1,2,4-triazole
• CCG-357883
• DTXSID10427901
• BS-28887
• SY157562
• AKOS009035538
• CS-0212952
• MFCD07352278
• Z108564448
• 3-(2-Chlorophenyl)-4H-1,2,4-triazole
• 56015-92-0
• EN300-14868
• 5-(2-chlorophenyl)-1H-1,2,4-triazole

• Inchi： 1S/C8H6ClN3/c9-7-4-2-1-3-6(7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
• InChI Key： HUJUBANPLITKPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC=NN1

Computed Properties

• Exact Mass: 179.02500
• Monoisotopic Mass: 179.025025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.3

Experimental Properties

• Density: 1.366
• Boiling Point: 369.4°Cat760mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.623
• PSA: 41.57000
• LogP: 2.12510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-chlorophenyl)-1H-1,2,4-triazole

Comprehensive Overview of 5-(2-chlorophenyl)-1H-1,2,4-triazole (CAS No. 56015-92-0): Properties, Applications, and Research Insights

5-(2-chlorophenyl)-1H-1,2,4-triazole (CAS No. 56015-92-0) is a heterocyclic organic compound featuring a 1,2,4-triazole core substituted with a 2-chlorophenyl group at the 5-position. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential biological activities. The presence of both the chlorophenyl moiety and the triazole ring system contributes to its distinctive physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for triazole derivatives like 5-(2-chlorophenyl)-1H-1,2,4-triazole has surged, particularly in the development of novel antifungal agents and enzyme inhibitors. Researchers frequently search for "CAS 56015-92-0 applications" or "5-(2-chlorophenyl)-1H-1,2,4-triazole synthesis," reflecting growing interest in its synthetic pathways and potential uses. The compound's molecular weight of 195.62 g/mol and moderate lipophilicity (LogP ≈ 2.3) make it suitable for various drug discovery applications, aligning with current trends in small-molecule therapeutics.

The 1,2,4-triazole scaffold in CAS 56015-92-0 is particularly noteworthy for its ability to form multiple hydrogen bonds, a property that enhances its potential as a pharmacophore in medicinal chemistry. This characteristic has led to investigations into its role as a kinase inhibitor or antimicrobial agent, topics frequently queried in scientific databases. Analytical techniques such as HPLC purification (typically using C18 columns with methanol/water mobile phases) and NMR spectroscopy (showing characteristic peaks at 7.4-7.6 ppm for aromatic protons) are commonly employed to characterize this compound.

From a regulatory perspective, 5-(2-chlorophenyl)-1H-1,2,4-triazole requires proper handling as a fine chemical, though it doesn't fall under restricted categories. Safety data sheets recommend standard laboratory precautions, including the use of personal protective equipment (PPE) when handling the powder form. The compound typically appears as a white to off-white crystalline solid with a melting point range of 145-148°C, properties that facilitate its storage and transportation under ambient conditions.

Emerging research directions for CAS 56015-92-0 include its potential in material science applications, particularly in the development of coordination polymers or metal-organic frameworks (MOFs). The 2-chlorophenyl group's electron-withdrawing properties and the triazole's nitrogen atoms enable interesting metal-ligand interactions, a subject of increasing interest in nanotechnology circles. These applications respond to frequent searches about "triazole compounds in advanced materials" and "heterocyclic building blocks for MOFs."

In synthetic chemistry, 5-(2-chlorophenyl)-1H-1,2,4-triazole serves as a precursor for more complex molecules through reactions like N-alkylation, cross-coupling, or cycloaddition processes. Recent patent literature reveals its incorporation into crop protection agents, addressing the agricultural sector's need for innovative solutions. This aligns with trending searches about "green chemistry approaches to triazole synthesis" and "sustainable agrochemical development."

Quality control of 56015-92-0 typically involves chromatographic purity assessment (>98% by HPLC) and residual solvent analysis. Suppliers often provide technical specifications including heavy metal content limits (<10 ppm) and water content (<0.5% by Karl Fischer titration), parameters crucial for pharmaceutical applications. The compound's stability under normal storage conditions (room temperature, protected from moisture) makes it practical for industrial-scale applications.

Future perspectives for 5-(2-chlorophenyl)-1H-1,2,4-triazole research may explore its structure-activity relationships in greater depth, particularly in comparison to other triazole isomers or halogen-substituted analogs. The scientific community continues to investigate its potential in bioconjugation chemistry and as a fluorescent probe scaffold, areas generating substantial online search traffic. These developments position CAS 56015-92-0 as a compound of enduring interest across multiple scientific disciplines.